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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and use of

GSK1702934A stock solutions for in vitro cell culture experiments. GSK1702934A is a potent

and selective activator of the Transient Receptor Potential Canonical (TRPC) channels TRPC3

and TRPC6, which are non-selective cation channels involved in calcium signaling.[1][2] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible results in cell-

based assays. These guidelines cover compound properties, solubility, signaling pathways, and

step-by-step experimental procedures.

GSK1702934A Compound Information
GSK1702934A is a small molecule used to investigate the physiological roles of TRPC3 and

TRPC6 channels in various cellular contexts, including cardiac function and blood pressure

regulation.[1] It directly activates these channels, bypassing the need for upstream

phospholipase C signaling.[2]
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Property Value

IUPAC Name

3-[1-(5,6,7,8-tetrahydro-4H-

cyclohepta[b]thiophene-2-carbonyl)piperidin-4-

yl]-1H-benzimidazol-2-one

Molecular Formula C₂₂H₂₅N₃O₂S

Molecular Weight 395.52 g/mol [1][2]

CAS Number 924377-85-5[1][2]

Primary Targets TRPC3 and TRPC6 activator[1][2]

EC₅₀ 80 nM for TRPC3 and 440 nM for TRPC6[2]

Solubility Data
GSK1702934A is readily soluble in organic solvents but has poor solubility in aqueous

solutions. For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing concentrated stock solutions.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 39.55 100

Ethanol 39.55 100

Data sourced from Tocris Bioscience.[2]

Signaling Pathway of GSK1702934A
GSK1702934A directly binds to an extracellular site on TRPC3/TRPC6 channels, which are

located on the plasma membrane.[3][4] This binding induces a conformational change, opening

the non-selective cation channel and allowing the influx of cations, primarily Ca²⁺, down their

electrochemical gradient. The resulting increase in intracellular calcium concentration ([Ca²⁺]i)

triggers various downstream cellular signaling cascades and physiological responses.
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Fig 1. GSK1702934A directly activates TRPC3/6 channels, leading to Ca²⁺ influx.

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution in DMSO, which is a

common starting concentration for subsequent dilutions.

Materials:
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GSK1702934A powder (MW: 395.52 g/mol )

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance and weighing paper

Vortex mixer and/or sonicator

Procedure:

Calculation: To prepare a 10 mM solution, you need to dissolve 3.955 mg of GSK1702934A
in 1 mL of DMSO.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 395.52 g/mol x 1000 = 3.955 mg

Weighing: Carefully weigh out 3.955 mg of GSK1702934A powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of sterile DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If precipitation occurs or dissolution is slow, gentle warming in a 37°C

water bath or brief sonication can be applied.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller

volumes (e.g., 10-20 µL) in sterile cryovials.[6]

Storage: Store the aliquots as recommended in Section 6.

Start 1. Weigh 3.96 mg
GSK1702934A

2. Add 1 mL
DMSO

3. Vortex / Sonicate
until dissolved

4. Aliquot into
cryovials 5. Store at -80°C End
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Fig 2. Workflow for preparing GSK1702934A stock solution.

It is crucial to minimize the final concentration of DMSO in the cell culture medium, as it can be

toxic to cells at concentrations typically above 0.5%. A final DMSO concentration of ≤0.1% is

recommended for most cell lines.[7]

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM GSK1702934A stock solution at room

temperature.

Serial Dilution (if necessary): For creating a dose-response curve, perform serial dilutions of

the concentrated stock solution in 100% DMSO. This ensures that the volume of DMSO

added to each well remains constant.

Final Dilution: Dilute the DMSO stock solution directly into pre-warmed cell culture medium

to achieve the desired final concentration. For example, to make a 10 µM working solution

from a 10 mM stock, perform a 1:1000 dilution.

Example: Add 1 µL of 10 mM GSK1702934A stock to 999 µL of cell culture medium.

Mixing: Mix immediately and thoroughly by gentle pipetting or inversion. Avoid vigorous

vortexing which can cause protein denaturation in serum-containing media.

Vehicle Control: Always prepare a vehicle control by adding the same volume of pure DMSO

to the cell culture medium. This allows you to distinguish the effects of the compound from

the effects of the solvent.

Cell Treatment: Replace the existing medium in your cell culture plates with the freshly

prepared medium containing GSK1702934A or the vehicle control.

Storage and Handling
Proper storage is essential to maintain the stability and activity of GSK1702934A.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.researchgate.net/post/What_is_the_min_DMSO_concentration_to_dissolve_unknown_drugs
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Condition Recommended Duration Notes

Solid Powder Store at room temperature[2] Keep in a dry, dark place.

DMSO Stock Solution (-20°C) Up to 1 month[6] Suitable for short-term storage.

DMSO Stock Solution (-80°C) Up to 6 months[6]

Recommended for long-term

storage. Aliquoting is critical to

prevent degradation from

freeze-thaw cycles.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle DMSO with care as it can facilitate the absorption of substances through the skin.[8]

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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